92-50-2

2-(N-Ethylanilino)ethanol

In Stock

• CAS RN:
• 92-50-2

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-2-11(8-9-12)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3

• InChIKey:
• HYVGFUIWHXLVNV-UHFFFAOYSA-N

• 2-(N-Ethylanilino) ethanol couples with 2-amino-5-formylthiophene during the synthesis of nonlinear optical chromophores. It undergoes azo coupling with 2-cyan-4-nitroaniline to yield azochromophore AZ1.
  
  

Hexafluoro-2-butyne

Usually In Stock

• CAS RN:
• 692-50-2

• Formula:
• C4F6

• InChI:
• InChI=1S/C4F6/c5-3(6,7)1-2-4(8,9)10

• InChIKey:
• WBCLXFIDEDJGCC-UHFFFAOYSA-N

• Hexafluoro-2-butyne is a useful research compound. Its molecular formula is C4F6 and its molecular weight is 162.03 g/mol. The purity is usually 95%.

3-(Decyloxy)aniline

In Stock

• CAS RN:
• 55792-50-2

• Formula:
• C16H27NO

• InChI:
• InChI=1S/C16H27NO/c1-2-3-4-5-6-7-8-9-13-18-16-12-10-11-15(17)14-16/h10-12,14H,2-9,13,17H2,1H3

• InChIKey:
• FWFQXJMASKTLQD-UHFFFAOYSA-N

• 3-(Decyloxy)aniline is a useful research compound. Its molecular formula is C16H27NO and its molecular weight is 249.39 g/mol. The purity is usually 95%.

Naphthalene, 1,2,3,4,4a,5,6,7-octahydro-4a-methyl-2,2-diphenyl-

• CAS RN:
• 50592-50-2

• Formula:
• C23H26

• InChI:
• InChI=1S/C23H26/c1-22-15-9-8-14-21(22)18-23(17-16-22,19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-7,10-14H,8-9,15-18H2,1H3

• InChIKey:
• MCNKCOINRZGENK-UHFFFAOYSA-N

• Naphthalene, 1,2,3,4,4a,5,6,7-octahydro-4a-methyl-2,2-diphenyl- is a useful research compound. Its molecular formula is C23H26 and its molecular weight is 302.5 g/mol. The purity is usually 95%.

2-Methyl-3-oxopropanenitrile

• CAS RN:
• 26692-50-2

• Formula:
• C4H5NO

• InChI:
• InChI=1S/C4H5NO/c1-4(2-5)3-6/h3-4H,1H3

• InChIKey:
• IATHTLTVQXMDPC-UHFFFAOYSA-N

• 2-Methyl-3-oxopropanenitrile is a useful research compound. Its molecular formula is C4H5NO and its molecular weight is 83.09 g/mol. The purity is usually 95%.

6-(tert-Butyl)pyridin-3-ol

In Stock

• CAS RN:
• 68692-50-2

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c1-9(2,3)8-5-4-7(11)6-10-8/h4-6,11H,1-3H3

• InChIKey:
• CARZUVRDJVVQOG-UHFFFAOYSA-N

• 6-(tert-Butyl)pyridin-3-ol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.

6-Chloro-4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one

In Stock

• CAS RN:
• 877792-50-2

• Formula:
• C22H22ClFN2O2

• InChI:
• InChI=1S/C22H22ClFN2O2/c1-14-11-19-21(15(2)22(14)23)16(12-20(27)28-19)13-25-7-9-26(10-8-25)18-6-4-3-5-17(18)24/h3-6,11-12H,7-10,13H2,1-2H3

• InChIKey:
• UNSIBKJXUYHJSP-UHFFFAOYSA-N

• 6-Chloro-4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-5,7-dimethylchromen-2-one is a useful research compound. Its molecular formula is C22H22ClFN2O2 and its molecular weight is 400.88. The purity is usually 95%.

N-(naphthalen-1-yl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

In Stock

• CAS RN:
• 893992-50-2

• Formula:
• C26H23N3O3

• InChI:
• InChI=1S/C26H23N3O3/c30-24(28-14-5-6-15-28)17-29-16-21(20-11-3-4-13-23(20)29)25(31)26(32)27-22-12-7-9-18-8-1-2-10-19(18)22/h1-4,7-13,16H,5-6,14-15,17H2,(H,27,32)

• InChIKey:
• NCNBXPZUDAORLN-UHFFFAOYSA-N

• N-(naphthalen-1-yl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C26H23N3O3 and its molecular weight is 425.488. The purity is usually 95%.

Ethyl 7-[3-(morpholinomethyl)phenyl]-7-oxoheptanoate

In Stock

• CAS RN:
• 898792-50-2

• Formula:
• C20H29NO4

• InChI:
• InChI=1S/C20H29NO4/c1-2-25-20(23)10-5-3-4-9-19(22)18-8-6-7-17(15-18)16-21-11-13-24-14-12-21/h6-8,15H,2-5,9-14,16H2,1H3

• InChIKey:
• CRESNUNBHUWNJA-UHFFFAOYSA-N

• Ethyl 7-[3-(morpholinomethyl)phenyl]-7-oxoheptanoate is a useful research compound. Its molecular formula is C20H29NO4 and its molecular weight is 347.4 g/mol. The purity is usually 95%.

1-(2,6-Dichlorobenzyl)piperazine

In Stock

• CAS RN:
• 102292-50-2

• Formula:
• C11H14Cl2N2

• InChI:
• InChI=1S/C11H14Cl2N2/c12-10-2-1-3-11(13)9(10)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2

• InChIKey:
• WQTPGHSKQDVCQQ-UHFFFAOYSA-N

• 1-(2,6-Dichlorobenzyl)piperazine
  
  

Tyrphostin AG 825

In Stock

• CAS RN:
• 149092-50-2

• Formula:
• C19H15N3O3S2

• InChI:
• InChI=1S/C19H15N3O3S2/c1-25-15-8-11(6-12(9-20)18(21)24)7-13(17(15)23)10-26-19-22-14-4-2-3-5-16(14)27-19/h2-8,23H,10H2,1H3,(H2,21,24)/b12-6+

• InChIKey:
• KXDONFLNGBQLTN-WUXMJOGZSA-N

• The HER2/Neu proto-oncogene is a member of the epidermal growth factor receptor (EGFR) family of receptor tyrosine kinases (RTK) which includes EGFR, HER2/Neu, HER3 and HER4.1 Overexpression of HER2/Neu occurs in 25-30% of human breast and ovarian cancer. AG-825 is a selective ATP-competitive inhibitor of the tyrosine kinase activity of HER2/Neu. In cell-free assays, AG-825 inhibits Her2/Neu, EGFR, and PDGFR autophosphorylation with IC50 values of 0.35, 19, and 40 µM, respectively. However, in select whole cells, the high concentration of ATP prevents inhibition of kinase activity by AG-825.2 Concentrations of 50 µM AG-825, however, consistently inhibit Her2/Neu signalling and promote killing of human LNCaP, C4, and C4-2 prostate cancer cells.
  Tyrphostin AG 825 is an organic sulfide that consists of 1,3-benzothiazole-2-thiol in which the hydrogen attached to the sulfur a...

Ethyl 8-chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylate

In Stock

• CAS RN:
• 1221792-50-2

• Formula:
• C11H8ClN3O2

• InChI:
• InChI=1S/C11H8ClN3O2/c1-2-17-11(16)9-6-15-5-7(4-13)3-8(12)10(15)14-9/h3,5-6H,2H2,1H3

• InChIKey:
• RQTDAHILIVGEKU-UHFFFAOYSA-N

• Ethyl 8-chloro-6-cyanoimidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H8ClN3O2 and its molecular weight is 249.65 g/mol. The purity is usually 95%.